Cas no 349085-38-7 (HC-030031)

• Product Name: HC-030031
• CAS No: 349085-38-7
• MF: C₁₈H₂₁N₅O₃
• MW: 355.391043424606
• MDL: MFCD02007349
• CID: 831310
• PubChem ID: 329815124
• Update Time: 2025-04-19

HC-030031 Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-DIMETHYL-2,6-DIOXO-1,2,3,6-TETRAHYDRO-7H-PURIN-7-YL)-N-(4-ISOPROPYLPHENYL)ACETAMIDE
• HC-030031
• 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-(4-propan-2-ylphenyl)acetamide
• HC 030031
• AC1LM9D6
• Oprea1_280240
• Oprea1_427263
• SureCN1064155
• 1,2,3,6-Tetrahydro-1,3-dimethyl-N-[4-(1-methylethyl)phenyl]-2,6-dioxo-7H-purine-7-acetamide
• HC030031
• HEQDZPHDVAOBLN-UHFFFAOYSA-N
• 2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(4-isopropylphenyl)acetamide
• 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropurin-7-yl)-N-(4-isopropylphenyl)acetamide
• 2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-[4-(propan-2-yl)phe

• MDL： MFCD02007349
• Inchi： 1S/C18H21N5O3/c1-11(2)12-5-7-13(8-6-12)20-14(24)9-23-10-19-16-15(23)17(25)22(4)18(26)21(16)3/h5-8,10-11H,9H2,1-4H3,(H,20,24)
• InChI Key： HEQDZPHDVAOBLN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2CC(NC2C=CC(=CC=2)C(C)C)=O)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 355.16400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 573
• XLogP3: 1.7
• Topological Polar Surface Area: 87.5

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 221-223°C
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 90.92000
• LogP: 1.26880

HC-030031 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines